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Compound of Interest

Compound Name: Gadolinium--nickel (1/3)

Cat. No.: B15486732

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of experimental data with theoretical models
for the intermetallic compound Gadolinium Nickelide (GdNi3). By presenting a side-by-side
analysis of measured properties and theoretical predictions, this document aims to facilitate the
validation of computational models and deepen the understanding of the magnetic and
magnetocaloric properties of this material.

Structural and Magnetic Properties: Experimental
Observations

The intermetallic compound GdNi3 crystallizes in the rhombohedral PuNi3-type structure
(space group R-3m)[1][2]. It is a ferrimagnetic material with a Curie temperature (T_C) of
approximately 116 K[1]. At temperatures below T_C, the magnetic moments of the Gadolinium
(Gd) and Nickel (Ni) sublattices align in an antiparallel fashion. The total magnetic moment has
been experimentally determined to be around 6.55 uB per formula unit, with the magnetic
moment of the Ni atoms being approximately 0.15 uB[1].

Table 1: Experimental Magnetic Properties of GdNi3
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Property Experimental Value Reference
Crystal Structure Rhombohedral (PuNi3 type) [1112]
Space Group R-3m [1]

Curie Temperature (T_C) ~116 K [1]
Magnetic Moment ~6.55 uB/f.u. [1]

Nickel Magnetic Moment

) ~0.15 uB (antiparallel to Gd) [1]
(K_Ni)

Theoretical Modeling of GdNI3

The magnetic properties of GdNIi3 can be investigated using various theoretical frameworks,
primarily first-principles calculations based on Density Functional Theory (DFT) and
phenomenological models such as Mean-Field Theory (MFT).

First-Principles Calculations

First-principles calculations provide a quantum mechanical description of the electronic
structure and magnetic properties of materials from fundamental principles. For GdNi3, these
calculations can predict the magnetic moments of the individual Gd and Ni atoms, the
exchange interactions between them, and the overall magnetic ordering. While specific
comprehensive theoretical studies providing extensive data tables for GdNi3 are not readily
available in the literature, the methodology is well-established for rare-earth intermetallics.

Mean-Field Theory

Mean-Field Theory offers a simplified yet powerful approach to understanding the collective
magnetic behavior of materials. In the context of GdNi3, a two-sublattice MFT model can be
employed to describe the ferrimagnetic ordering of the Gd and Ni moments. This model can be
used to calculate the temperature dependence of the sublattice and total magnetization, as well
as the magnetic susceptibility. The molecular field approximation, a cornerstone of MFT, has
been noted as a suitable framework for calculating the magnetic entropy change in Gd-Ni
compounds|[3].
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Comparison of Experimental Data and Theoretical
Predictions

A direct quantitative comparison is challenging due to the limited availability of comprehensive
theoretical data tables for GdNi3 in the published literature. However, a qualitative validation
can be performed based on the existing experimental results.

Theoretical models should be able to reproduce the following key experimental observations:
o The ferrimagnetic ground state with antiparallel alignment of Gd and Ni moments.

e The experimentally determined total and individual atomic magnetic moments.

e The Curie temperature of approximately 116 K.

Future theoretical work should focus on providing detailed calculations of magnetization as a

function of temperature and applied magnetic field, the temperature dependence of magnetic
susceptibility, and the magnetocaloric effect in terms of magnetic entropy change (AS_M) and
adiabatic temperature change (AT_ad). These theoretical datasets would allow for a rigorous

validation against experimental measurements.

Experimental Protocols
Sample Preparation and Structural Characterization

Polycrystalline samples of GdNI3 are typically synthesized by arc-melting stoichiometric
amounts of high-purity Gd and Ni under an inert argon atmosphere. To ensure homogeneity,
the samples are often remelted multiple times and subsequently annealed in evacuated quartz
tubes at elevated temperatures. The crystal structure is then confirmed using powder X-ray
diffraction (XRD) and the data is refined using Rietveld analysis.

Magnetic Measurements

Magnetic properties are characterized using a Superconducting Quantum Interference Device
(SQUID) magnetometer or a Vibrating Sample Magnetometer (VSM).

o AC Magnetic Susceptibility: Measured as a function of temperature to determine the Curie
temperature (T_C), which corresponds to the sharp transition from the ferromagnetic to the
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paramagnetic state.

Magnetization versus Temperature (M-T): Measured in both zero-field-cooled (ZFC) and
field-cooled (FC) protocols under a small applied magnetic field to observe the magnetic
transition and any potential magnetic irreversibility.

Magnetization versus Applied Magnetic Field (M-H): Isothermal magnetization curves are
measured at various temperatures, both below and above T_C. These measurements are
crucial for determining the saturation magnetization, coercivity, and for calculating the
magnetocaloric effect.

Calorimetric Measurements

Specific Heat: The heat capacity as a function of temperature is measured using a Physical
Property Measurement System (PPMS). A sharp anomaly (lambda-type peak) in the zero-
field specific heat curve is another indicator of the magnetic ordering temperature.

Magnetocaloric Effect: The magnetocaloric effect can be determined indirectly from the
isothermal magnetization curves using the Maxwell relation or directly by measuring the
adiabatic temperature change.

Workflow for Model Validation

The following diagram illustrates the logical workflow for validating theoretical models of GdNi3

against experimental data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15486732#validation-of-theoretical-models-for-gdni3-
with-experimental-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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